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Compound of Interest

Compound Name: RH 795

Cat. No.: B1148119

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols and logistical information for the handling and
disposal of RH 795, a styryl dye utilized for functional neuronal imaging. Adherence to these
procedures is essential for ensuring laboratory safety and maintaining experimental integrity.

l. Product Identification and Properties

RH 795 is a fast-responding potentiometric probe. Key quantitative data is summarized below.
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Property Value Reference

N-(4-Sulfobutyl)-4-(4-(4-
Chemical Name (dipentylamino)phenyl)butadie
nyl)pyridinium, inner salt

Molecular Formula C26H39Br2NsO2 [1]
Molecular Weight 585.42 g/mol [11[2]
CAS Number 172807-13-5 [1][2][3]
Appearance Orange-red solid [1]
Solubility Soluble in water [1]

Excitation/Emission (in

530/712 nm [1]
Methanol)

N Store desiccated at < -20°C
Storage Conditions ) [1]
and protect from light.

Il. Personal Protective Equipment (PPE)

Given that the toxicity of RH 795 is unknown, it should be treated as potentially harmful.[1] The
following personal protective equipment is mandatory when handling RH 795 to prevent
exposure.
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PPE Category

Item

Specification

Hand Protection

Chemical-resistant gloves

Inspect gloves before use. Use
proper glove removal
technique to avoid skin
contact. Dispose of

contaminated gloves after use.

[4]115]

Eye/Face Protection

Safety glasses with side

shields or goggles

Use equipment tested and
approved under appropriate
government standards such as
NIOSH (US) or EN 166 (EU).

[5]

Skin and Body Protection

Laboratory coat

Respiratory Protection

Not required under normal use

with adequate ventilation.

If working with the powder
outside of a fume hood or in a
poorly ventilated area, a
NIOSH-approved respirator

may be necessary.

lll. Handling and Operational Workflow

Proper handling is crucial to minimize risk and ensure the stability of the compound.

A. Preparation of Stock Solution

o Acclimatization: Before opening, allow the vial of solid RH 795 to equilibrate to room

temperature to prevent condensation.

e Reconstitution: Prepare a stock solution by dissolving the solid in a suitable solvent, such as

water.[1][3] For example, to create a 1 mM stock solution, add the appropriate volume of

solvent as indicated in the table below.
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Mass of RH 795

Volume of Solvent for 1 mM Stock

Solution
1mg 1.71 mL
5 mg 8.54 mL

o Storage of Stock Solution: Aliquot the stock solution into smaller, single-use vials to avoid

repeated freeze-thaw cycles. Store at -20°C and protect from light.

B. Experimental Use

o Always work in a well-ventilated area, preferably a chemical fume hood, when handling the

solid powder or preparing stock solutions.

» Avoid inhalation of vapor or mist.[4]

» Avoid direct contact with the substance.[4]

Operational Workflow Diagram
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RH 795 Handling Workflow

Preparation

Start: Retrieve RH 795 from -20°C storage

Equilibrate vial to room temperature

Reconstitute with appropriate solvent (e.g., water)

Aliquot stock solution into single-use vials

Store stock solution at -20°C

Experimentation

Use in neuronal imaging experiment

Dispose of waste according to institutional guidelines

Click to download full resolution via product page

Caption: Workflow for the safe handling of RH 795 from storage to disposal.
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IV. Emergency Procedures

In case of accidental exposure, follow these first-aid measures immediately.

Exposure Route First-Aid Measures Reference

Flush eyes with plenty of water
Eye Contact for at least 15 minutes. Seek [1][4]

medical advice.

Wash the affected area with
Skin Contact soap and plenty of water. Seek  [1][4]

medical advice.

Move the individual to fresh air.
) If not breathing, give artificial
Inhalation o _ [1][4]
respiration. Seek medical

advice immediately.

Do NOT induce vomiting.

Rinse mouth with water. Never
Ingestion give anything by mouth to an [4]

unconscious person. Seek

medical advice immediately.

Accidental Release Measures

Avoid breathing vapors, mist, or gas.[4]

Contain the spillage.

Soak up the spilled substance with an inert absorbent material.

Collect the absorbed material in a suitable, closed container for disposal.[4]

Prevent the product from entering drains.[4]

V. Disposal Plan
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All waste materials contaminated with RH 795 should be considered potentially hazardous.

e Unused Product and Contaminated Materials: Dispose of in accordance with local, state, and
federal regulations for chemical waste. Place in a suitable, closed, and labeled container.

o Empty Containers: Handle as chemical waste.

e Do not let the product enter drains.[4] Consult with your institution's environmental health
and safety (EHS) department for specific disposal protocols.

By adhering to these guidelines, researchers can safely and effectively utilize RH 795 in their
experimental work while minimizing potential risks.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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